1-Chloro-2-fluoro-3-(phenylsulfanylmethyl)benzene

Specification

• Molecular Formula: C13H10ClFS
• Molecular Weight: 252.73 g/mol
• IUPAC Name: 1-chloro-2-fluoro-3-(phenylsulfanylmethyl)benzene
• Standard InChI: InChI=1S/C13H10ClFS/c14-12-8-4-5-10(13(12)15)9-16-11-6-2-1-3-7-11/h1-8H,9H2
• Standard InChI Key: ZQENTVVERDFCER-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)SCC2=C(C(=CC=C2)Cl)F
• Canonical SMILES: C1=CC=C(C=C1)SCC2=C(C(=CC=C2)Cl)F

Introduction

1-Chloro-2-fluoro-3-(phenylsulfanylmethyl)benzene is a complex organic compound with the molecular formula C13H10ClFS. It is characterized by its molecular weight of 252.73 g/mol and a purity of at least 95%. This compound is part of a broader class of aromatic compounds that contain both chlorine and fluorine, along with a phenylsulfanylmethyl group attached to the benzene ring.

Synthesis and Applications

While specific synthesis methods for 1-Chloro-2-fluoro-3-(phenylsulfanylmethyl)benzene are not widely documented, compounds of similar structure often involve reactions that introduce the sulfanylmethyl group to a pre-functionalized benzene ring. The applications of such compounds can vary, including roles in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis.

Related Compounds and Research Findings

Compounds similar to 1-Chloro-2-fluoro-3-(phenylsulfanylmethyl)benzene, such as 1-Chloro-2-[(3-fluorophenyl)sulfanylmethyl]benzene, have been studied for their chemical properties and potential applications. These compounds share similar molecular weights and structural features, highlighting the versatility of aromatic sulfanylmethyl derivatives in chemical research.

Compound	Molecular Weight	CAS Number
1-Chloro-2-[(3-fluorophenyl)sulfanylmethyl]benzene	252.73 g/mol	1443313-92-5
1-Chloro-2-fluoro-5-(phenylsulfanylmethyl)benzene	252.73 g/mol	1443331-25-6